For quality control of a concrete plug constructed for the Full-scale Emplacement (FE) experiment at the Mont Terri rock laboratory and to monitor the backfilling of granulated bentonite, a commercial parallel-wire cable designed for audio speakers was applied as an extra-long time-domain reflectometry (TDR) waveguide. A procedure for estimating the length and position of a potential air void was first established based on laboratory test results. Three cables with a length of 8.0 or 8.5 m were installed along the lined perimeter of the tunnel with a diameter of about 2.7 m. The first cable in the granulated bentonite detected the potential presence of two air voids, 0.79 and 1.17 m in length along the cable, on either tunnel shoulder. Their positions suggested that the voids could have resulted from the flow of granules on both sides of the single screw feeder used to backfill the uppermost portion of the tunnel. The second cable in the concrete plug detected a potential air void (0.98 m in length along the cable) at the tunnel crown likely to have formed when fresh concrete was cast. The third cable did not show any sign of an air void in the concrete at the tunnel crown, implying that the void detected by the second cable was likely localized. The cables were also used to monitor resin-based contact grout injection. The data before and after grout injection suggested that the grout did not seep into the granulated bentonite behind the concrete plug and sufficiently filled gaps in the vicinity of the injection lines. Although the outcome above suggests a promising possibility for observation, it is based on our interpretation of the acquired data. There is no direct observation as of yet, thus, our interpretation remains to be verified when dismantling the FE experiment.

Severe formation damage easily occurs in ultradeep fractured carbonate reservoirs during drilling, yet the formation damage mechanisms have not been studied extensively. This study focused on typical fractured carbonate reservoirs in the Shunbei field, China. The multiscale reservoir space characteristics and core wettability of ultradeep fractured carbonate reservoirs were investigated. The results showed that the reservoirs mainly comprise a fourth-order fracture network. The high-temperature and high-pore-pressure steady-state method also identified fluid sensitivity and phase trapping damage. The fluid sensitivity damage at the formation temperature (170 °C) indicated that this reservoir is affected by water sensitivity, salt sensitivity (critical value: 3/4 formation water salinity (FWS)), alkali sensitivity (critical value: pH 7.5), and liquid phase trapping damage. Particle movement and deposition and liquid phase trapping damage are thought to be the primary damage mechanisms. Furthermore, abnormally low water saturation, mixed wettability, abundant clay minerals, and the fourth-order fracture network contribute to fluid sensitivity and liquid phase trapping damage. Finally, a formation damage control strategy was proposed.

One of the most important parameters affecting shale gas extraction is the gas permeability of shale. Because there are many influencing factors and the mechanism of interaction is complex, it is difficult to accurately predict the gas permeability of shale. In this paper, a new machine learning model is proposed by combining Mind Evolutionary Algorithm (MEA) and Adaptive Boosting Algorithm-Back Propagation Artificial Neural Network (ADA-BPANN), which predicted the gas permeability of cement mortar with different moisture contents under different stress conditions based on the results of 616 laboratory gas permeability experiments. This is the first time that a combination of MEA and ADA-BPANN algorithms has been used to predict shale gas permeability. Compared to the traditional machine learning algorithms such as Particle Swarm Optimization Algorithm (PSO) and Genetic Algorithm (GA) optimized ADA-BPANN. The excellent performance of MEA optimized ADA-BPANN has been verified. This novel algorithm has higher prediction accuracy, shorter training time, and can avoid problems such as local optimization and overfitting. Secondly, the sensitivity of the parameters is analysed by using the novel model, and the results show that the parameter with the greatest influence on gas permeability is relative moisture content, followed by confining pressure, seepage pressure and confining pressure loading/unloading stage. The present research shows that the MEA optimized ADA-BPANN model has great potential for estimating the stress-dependent gas permeability of shale with different moisture contents. It is very helpful for the shale gas exploitation.

Natural gas hydrate (NGH) is a promising clean energy with the characteristics of high density and considerable reserves. To avoid geo-hazards induced by the exploitation of gas hydrates, it is essential to study the mechanical properties of hydrate-bearing sediments (HBS). Because the hydrate cementation has a great influence on the mechanical behavior of HBS, this paper aims to study the mechanical behavior of cemented HBS by using the discrete element method (DEM) and reveal the cementation effect on mechanical properties by comparing the simulation results obtained by two cementation patterns. A series of numerical biaxial compression tests under different confining pressure are carried out on HBS specimens with various hydrate saturation. The stress–strain curves, strength, and stiffness of numerical specimens are obtained by simulation tests. The results show the cementation effect contributes to improving the strength and stiffness of HBS but the presence of hydrates mainly enhances stiffness. In addition, the mechanical behavior of HBS is investigated at the particle scale. For example, the increasing confining pressure and hydrate cementation can limit the slip and rearrangement of sand particles, which induce the strengthened strength of HBS. The shear band formation and development are related to cementation failure.

High-voltage electric pulse (HVEP) technology has currently become a new efficient rock breaking method. In order to reveal the influence of internal fracture characteristics of heterogeneous granite on electric pulse rock breaking, the two-dimensional numerical model of multi-physical field coupling electrical breakdown of fractured rock is established, which the high-voltage electric pulse plasma generation in multi-fractured heterogeneous granite is realized from the coupling of circuit field, current field, breakdown field, heat transfer field and solid mechanics. This paper analyzes the influence of fracture porosity, fracture types and granite heterogeneity on the electrical breakdown of rock (i.e. the formation of plasma channel inside the rock). At the same time, the two-dimensional numerical model of electrical breakdown parameters, which considers the circuit structure parameters of the pulsed tool, the initiation and development of the electrical breakdown, the dependence between electrical breakdown intensity and time, and rock heterogeneity, are analyzed. The simulation results indicate that with the heterogeneity H of granite changing, the plasma channel inside the rock samples are different, while the time required for breakdown t and rock breaking volume Vrock of rock samples with different heterogeneous H will show obvious fluctuations; among the rock samples with different heterogeneity H, existing a single crack requires a longer breakdown time and the extreme value of the internal conductivity is also significantly larger. And then, the formation of plasma channel is directional selective, extending towards fractures and the weak electrical breakdown intensity. With the dip angle of the fracture increasing, the required breakdown time increases accordingly, and conversely, the broken volume decreases accordingly. The larger porosity of fracture is, the larger broken volume and the shorter required break down time of the rock sample. Furthermore, with the continuous action of electric pulses, multi-fractured rock form interpenetrating plasma channels to improve the rock breaking efficiency. The research results can provide help and theoretical support for optimization of electric pulse rock breaking parameters and the development of electric pulse drilling technology.

Energy geostructures have been identified as a cost-effective mitigating strategy for the adverse impact of climate change. Operation of energy geostructures results in temperature fluctuation and subsequent water migration, particularly at the soil–structure interface, determining the shear response of soil and soil–structure interface. This state-of-the-art paper brings together experimental data from direct shear tests carried out on the soil–structure interface from several laboratory investigations, presenting a comprehensive review to gain a thorough understanding of the interface response in different thermo-hydro-mechanical states, which is critical in the analysis and design of energy geostructures. First, the evolution of shear strength parameters, i.e., adhesion and friction angle, with matric suction and temperature, are investigated. Then, a more detailed analysis of the impact of matric suction and temperature on the shear strength of the soil–structure interface is provided. Furthermore, a comprehensive discussion is provided in this section on the role of the most recent stress history in determining the non-isothermal shear strength of an interface. Data on the effect of matric suction and temperature on shear parameters of the corresponding fundamental soil is reviewed as a reference to the interface behaviour throughout the study, revealing potential underlying mechanisms. In general, a higher matric suction results in higher shear strength of the interface, whereas non-isothermal variations in adhesion and friction angle may lead to a higher or lower shear strength of a saturated interface.

Understanding the saline effect on the pore water state of unsaturated compacted bentonite at the microscale is critical for evaluating the performance of barrier materials in nuclear waste geological repositories. In this paper, the pore water redistribution and pore water state of unsaturated compacted bentonite considering the saline effect is investigated via nuclear magnetic resonance (NMR) technique. It is found that, with increasing pore water salinity, the pore water content decreases and pore water is distributed in smaller pores, which is consistent with the swelling deformation behavior of bentonite at the macroscale and the diffuse double layers (DDL) theory at the microscale. In addition, the saline effect on pore water distribution is weakened with the increase in matric suction due to the shrinkage deformation of bentonite during drying. Then, the saline effect on the pore water state of unsaturated compacted bentonite is discussed via the concept of effective activation energy. It is shown that the drainage of pore water and increased pore water salt concentration (or the increase of matric suction and osmotic suction) both elevate the effective activation energy of bentonite, decreasing pore water mobility. The saline effect on the permeability coefficient of bentonite is also discussed. For bentonite under larger matric suction and osmotic suction conditions, the permeability coefficient is smaller.

Wyoming-type bentonite is one of the materials to be used as part of the Engineered Barrier System (EBS) in deep geological disposal facilities for the safe disposal of spent nuclear fuel.In the KBS-3 type repository, the canisters containing the spent fuel assemblies are surrounded by bentonite buffer. Therefore, it is necessary to understand the bentonite behaviour in shearing conditions for the long-term performance assessment of the canisters. Bentonite shearing could arise, for example, due to potential post-glacial earthquakes.The deviatoric stress at failure and the shear modulus of a compacted Wyoming-type bentonite were measured using different shearing tests. Tests were carried out on unsaturated samples at three laboratories. The shearing tests on unsaturated samples were unconfined and triaxial compression tests, hollow cylinder tests and simple shear tests. Unconfined and triaxial compression tests were also carried out on saturated samples. The failure was quite ductile when tests were carried out with confining pressure.The samples were compacted at different dry densities and degrees of saturation and tested at different confining pressures and strain levels to study their influence on the shear properties. Shear strength and shear modulus were studied based on models that consider the double porosity structure of the bentonites. Previously published triaxial tests and resonant column test results were also included in this study.In combination with these models, several alternatives for the definition of the constitutive stress were checked for the case of bentonite. A novel, approach, involving the results of mercury intrusion porosimetry in estimating the constitutive stress, was introduced.The shear strength calculated by the models showed a good agreement with the measured values. In some cases, unrealistic large tensile stresses were predicted. Furthermore, the models can assess the tendency of the shear modulus as a function of the shear strain, degree of saturation and dry density.

Fundamental mechanical and creep behavior of minerals at elevated temperatures is relevant to many subsurface exploration and resource recovery processes, yet remains largely elusive. This study uses instrumented indentation to measure microscale deformation and nanoscale creep of biotite, albite, and quartz, which are the major mineral phases of granitic rocks, at temperatures up to 400 °C. The results show that the elastic modulus of biotite is not only the lowest at room temperature but also decays the most at elevated temperature (i.e., by 25% reduction at 400 °C) compared to that of albite and quartz. The creep deformation within 20 s doubles when the temperature increases from 20 °C to 400 °C for albite, quartz, and biotite, and biotite showed at least three times the overall creep deformation compared to quartz and albite under the same temperature. The indentation creep deformation can be well characterized using a logarithmic time model, showing both transient and constant-rate creep deformation. The secondary creep rate for biotite is about three times that of albite and quartz at the same temperature, and as the temperature increases from 20 °C to 400 °C, the rate of secondary creep becomes approximately 10 times faster for the three tested minerals. Both transient creep deformation and the rate of secondary creep can be empirically correlated to the elastic moduli, which allows quick estimates of the temperature-dependent creep behavior of granitic minerals using their elastic properties, especially when those creep constants are not readily available at elevated temperatures. These results enhance the understanding of temperature-dependent creep deformation at small scales and provide insight into mineral-level damage in granitic rocks due to temperature and long-term deformation.

In the process of natural gas hydrate (NGH) trial production by means of solid fluidization exploitation (SFE) and depressurization, the trial production was interrupted due to severe sand removal. In-situ sand removal is an effective solution. However, it is very difficult to directly use real or synthetic weakly cemented NGH materials to conduct the experiment of in-situ desanding. This work prepared the weakly cemented similar material particles (WCSMPs) that employed hydrophilic polyethylene (PE) and quartz to simulate hydrate and argillaceous silt respectively. The mechanical strength of WCSMPs was adjusted using cement as the adhesive and by adding chloride salt solutions to enhance the hydration of the cement. The microscopic pore structure and cementation state of WCSMPs were observed by SEM and MIP. Splitting test and triaxial compression test were used to explore the effect of the chlorine salt type, weight ratio of salt to cement (Msalt/Mcement), material ratio, and curing age on the mechanical properties of WCSMPs, such as tensile strength, compressive strength, cohesive strength, and internal friction angle. By taking the Msalt/Mcement and material ratio as dependent variables, multiple linear regression models of the tensile strength, cohesive strength, and internal friction angle of WCSMPs were established. The interaction law of the Msalt/Mcement and material ratio with the mechanical properties of WCSMPs was obtained. The experimental results showed that the tensile strength, compressive strength, internal friction angle and cohesive strength of the NaCl-WCSMPS were 0.18–0.42 MPa, 1.82–4.57 MPa, 33.1–34.8° and 0.50–1.19 MPa respectively at the curing age of 7d. All the mechanical indexes are in line with the numerical range of submarine hydrate-bearing sediments (HBS).